4-Methyl-2-phenyl-4-pentenenitril

• Molecular Formula: C12H13N
• Molecular Weight: 171.24 g/mol
• IUPAC Name: 4-methyl-2-phenylpent-4-enenitrile
• InChI: InChI=1S/C12H13N/c1-10(2)8-12(9-13)11-6-4-3-5-7-11/h3-7,12H,1,8H2,2H3
• InChI Key: GQFRLTAMOZSGLP-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CC(C#N)C1=CC=CC=C1

Description

4-Methyl-2-phenyl-4-pentenenitril is a useful research compound. Its molecular formula is C12H13N and its molecular weight is 171.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixed solution of 1,580 g (13.5 mol) of phenylacetonitrile, 11.3 g (5.0 mmol) of triethylbenzylammonium chloride, and 1,200 ml of 50% aqueous sodium hydroxide was added dropwise 410 g (4.5 mol) of methallyl chloride over 2 hours, while vigorously stirring and maintaining the temperature at 20°-30° C. After the addition, the mixture was stirred at the same temperature for one hour. 1,700 ml of water was added to the reaction mixture and the mixture was separated into an organic layer and a water layer. The organic layer was washed twice with 300 ml of saturated brine, once with 50 ml of 10% hydrochloric acid, and further twice with 100 ml of saturated brine, and dried over anhydrous sodium sulfate. The solvent was evaporated from the organic layer. The residue was distilled under reduced pressure to obtain 670 g (3.9 mol) of the target Compound (IV) at a yield of 87% for the feed methallyl chloride.